1-{[5-(isopropylthio)pentyl]oxy}-3-methoxybenzene

• IUPAC Name: 1-methoxy-3-(5-propan-2-ylsulfanylpentoxy)benzene
• InChI: InChI=1S/C15H24O2S/c1-13(2)18-11-6-4-5-10-17-15-9-7-8-14(12-15)16-3/h7-9,12-13H,4-6,10-11H2,1-3H3
• InChI Key: XDDARWIHHOURIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCCCCOC1=CC=CC(=C1)OC
• Molecular Formula: C15H24O2S
• Molecular Weight: 268.4 g/mol

Description

The compound “1-{[5-(isopropylthio)pentyl]oxy}-3-methoxybenzene” is an organic compound containing a benzene ring, an isopropylthio group, a pentyl group, and methoxy groups. The presence of these groups suggests that the compound could have interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of ether linkages and the introduction of the isopropylthio group. This could potentially be achieved through reactions such as Williamson ether synthesis or nucleophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring is a planar, cyclic structure with delocalized π electrons. The isopropylthio, pentyl, and methoxy groups are all attached to this ring, likely leading to a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The benzene ring might undergo electrophilic aromatic substitution reactions. The ether groups could potentially be cleaved under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzene ring might contribute to its aromaticity and stability. The ether and thioether groups could influence its polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would relate to how it interacts with biological targets in the body.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, and developing methods for its synthesis.